![molecular formula C14H19N3O2 B5684356 2-methoxy-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide](/img/structure/B5684356.png)
2-methoxy-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide
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Overview
Description
2-methoxy-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide, also known as PBA, is a chemical compound that has been extensively studied for its potential applications in scientific research. PBA is a derivative of benzimidazole and has been shown to exhibit a range of biochemical and physiological effects.
Scientific Research Applications
2-methoxy-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide has been extensively studied for its potential applications in scientific research. It has been shown to exhibit a range of biological activities, including anti-inflammatory, antioxidant, and anti-tumor effects. This compound has also been investigated for its potential use as a therapeutic agent for the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders.
Mechanism of Action
The mechanism of action of 2-methoxy-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide is not fully understood, but it is thought to involve the modulation of various signaling pathways in cells. This compound has been shown to inhibit the activation of NF-κB, a transcription factor that plays a key role in inflammation and immune response. This compound has also been shown to activate the Nrf2-ARE pathway, which regulates the expression of antioxidant and detoxifying enzymes.
Biochemical and Physiological Effects:
This compound has been shown to exhibit a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, induce apoptosis, and reduce tumor growth in animal models. This compound has also been shown to reduce inflammation and oxidative stress in various cell types, including macrophages and neurons. In addition, this compound has been shown to improve insulin sensitivity and glucose metabolism in diabetic animal models.
Advantages and Limitations for Lab Experiments
One of the main advantages of 2-methoxy-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide is its versatility in scientific research. It can be used in various cell types and animal models to investigate its biological activities and potential therapeutic applications. However, there are also some limitations to the use of this compound in lab experiments. For example, the solubility of this compound in aqueous solutions can be limited, which can affect its bioavailability and efficacy. In addition, the toxicity and potential side effects of this compound need to be carefully evaluated in preclinical studies.
Future Directions
There are several future directions for research on 2-methoxy-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide. One area of interest is the development of this compound-based therapeutics for the treatment of various diseases, such as cancer, diabetes, and neurodegenerative disorders. Another area of interest is the investigation of the molecular mechanisms underlying the biological activities of this compound, which could lead to the identification of new drug targets. Additionally, the optimization of the synthesis and formulation of this compound could improve its bioavailability and efficacy in vivo.
Synthesis Methods
The synthesis of 2-methoxy-N-[(1-propyl-1H-benzimidazol-2-yl)methyl]acetamide involves the reaction of 2-methoxyacetamide with propylamine and 1H-benzimidazole-2-carboxaldehyde in the presence of a catalyst. The resulting product is then purified through a series of chromatography and recrystallization steps. The purity and yield of the final product can be improved through optimization of the reaction conditions, such as temperature and reaction time.
Properties
IUPAC Name |
2-methoxy-N-[(1-propylbenzimidazol-2-yl)methyl]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H19N3O2/c1-3-8-17-12-7-5-4-6-11(12)16-13(17)9-15-14(18)10-19-2/h4-7H,3,8-10H2,1-2H3,(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OTQCNCGXMPZGPF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1C2=CC=CC=C2N=C1CNC(=O)COC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H19N3O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.